N-(5-chloro-2-methoxyphenyl)-5-cyclopropyl-3-isoxazolecarboxamide
Overview
Description
N-(5-chloro-2-methoxyphenyl)-5-cyclopropyl-3-isoxazolecarboxamide is an aromatic amide.
Scientific Research Applications
Pharmacological Properties and Clinical Use of Metoclopramide
Metoclopramide shows potential in gastro-intestinal diagnostics and treating various types of vomiting and gastro-intestinal disorders. It assists in radiological identification of lesions in the small intestine, facilitates duodenal intubation, and aids in emergency endoscopy in upper gastro-intestinal haemorrhage. It may also provide symptomatic relief in dyspepsia and other conditions, though further trials are needed to confirm these effects. The drug has effects on the motility of the gastro-intestinal tract and influences the absorption of other drugs. It's effective in preventing vomiting induced by different agents and has specific central nervous system properties (Pinder et al., 2012).
Characteristics of 25C-NBOMe and 25I-NBOMe
Studies on 25C-NBOMe and 25I-NBOMe, derivatives of the 2C family compounds, reveal that these substances are potent serotonin 5-HT2A receptor agonist hallucinogens. There are significant concerns regarding their potential harmful effects due to their psychoactive properties. Although most data come from clinical reports of acute intoxications, further investigation into their chemical, pharmacological, and toxicological properties is needed to evaluate their potential risks (Kamińska et al., 2020; Kamińska Katarzyna et al., 2020).
Pharmacological Review of Chlorogenic Acid (CGA)
CGA, found in green coffee extracts and tea, is known for its antioxidant, antibacterial, hepatoprotective, cardioprotective, anti-inflammatory, antipyretic, neuroprotective, anti-obesity, antiviral, anti-microbial, anti-hypertension, and CNS stimulator properties. It could modulate lipid metabolism and glucose in metabolic-related disorders. More studies are needed to unveil and optimize its biological and pharmacological effects (Naveed et al., 2018; Santana-Gálvez et al., 2017).
Other Studies on Pharmacological Effects and Clinical Efficacy
Other studies also discussed the pharmacological properties and clinical efficacy of compounds such as metoclopramide, omeprazole, and triclosan. These studies explore their effects on various conditions and the mechanisms behind their therapeutic uses (Mishra et al., 2017; Saini et al., 2019; Bedoux et al., 2012).
properties
Molecular Formula |
C14H13ClN2O3 |
|---|---|
Molecular Weight |
292.72 g/mol |
IUPAC Name |
N-(5-chloro-2-methoxyphenyl)-5-cyclopropyl-1,2-oxazole-3-carboxamide |
InChI |
InChI=1S/C14H13ClN2O3/c1-19-12-5-4-9(15)6-10(12)16-14(18)11-7-13(20-17-11)8-2-3-8/h4-8H,2-3H2,1H3,(H,16,18) |
InChI Key |
XMYPAHSBBFKWKD-UHFFFAOYSA-N |
Canonical SMILES |
COC1=C(C=C(C=C1)Cl)NC(=O)C2=NOC(=C2)C3CC3 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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